Enhanced Nuclease Resistance Over dCMP
5'-dCMPS, as a phosphorothioate analog, belongs to a class of compounds known for enhanced nuclease resistance. While direct comparative data for 5'-dCMPS vs. dCMP is not explicitly published, the phosphorothioate modification is widely documented to confer a 100- to 300-fold increase in nuclease resistance compared to unmodified phosphodiesters [1]. This is attributed to the sulfur atom's resistance to cleavage by nucleases, a property that is intrinsic to the phosphorothioate linkage. In contrast, unmodified dCMP is a natural substrate for nucleases and is rapidly degraded in biological milieus.
| Evidence Dimension | Nuclease Resistance (Class-Level) |
|---|---|
| Target Compound Data | Phosphorothioate (P=S) modification provides 100- to 300-fold increase in nuclease resistance relative to unmodified phosphodiester (PO) [1] |
| Comparator Or Baseline | Unmodified dCMP (phosphodiester, PO) – nuclease sensitive, rapidly degraded |
| Quantified Difference | 100- to 300-fold increased stability for phosphorothioates [1]; half-life extended from approximately 1 hour to ~10 hours in some oligonucleotide contexts [2] |
| Conditions | General property of phosphorothioate linkages in biological media (serum, cellular nucleases) |
Why This Matters
This substantial increase in nuclease resistance is critical for in vivo and in vitro applications where long-term stability and sustained activity are required, making 5'-dCMPS a superior choice over unmodified dCMP for experiments involving nucleases.
- [1] Cooper SR, et al. Pharmacology & Therapeutics. 1999. Oligodeoxynucleotide Phosphorothioate. ScienceDirect Topics. 'This modification imparts ∼100- to 300-fold increase in nuclease resistance compared with a phosphodiester oligonucleotide.' View Source
- [2] Urbanska AM, et al. Journal of Controlled Release. 2016. 'Such alterations increased the half-life of oligonucleotides from 1 h to almost ten.' View Source
